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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and toxicity profile of disodium
azelate, a salt of the dicarboxylic acid, azelaic acid. The information presented is intended to

support researchers, scientists, and drug development professionals in the evaluation and safe

handling of this compound in a research setting. The data is compiled from a comprehensive

review of available literature, including key findings from the Cosmetic Ingredient Review (CIR)

Expert Panel.

Executive Summary
Disodium azelate is the disodium salt of azelaic acid, a naturally occurring saturated

dicarboxylic acid. It is used in the cosmetics industry as a viscosity-controlling agent. The

safety of disodium azelate is largely inferred from the extensive toxicological data available for

its parent compound, azelaic acid. The Cosmetic Ingredient Review (CIR) Expert Panel has

assessed the safety of dicarboxylic acids and their salts, including disodium azelate, and

concluded them to be safe for use in cosmetic products. This assessment is based on a large

body of evidence from animal and human studies. Overall, disodium azelate is considered to

have a low order of toxicity. It is not genotoxic, carcinogenic, or a reproductive or

developmental toxicant. The primary health effects of concern are slight to mild skin and eye

irritation.
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Property Value Reference

Chemical Name Disodium azelate -

Synonyms
Nonanedioic acid, disodium

salt; Sodium azelate
-

CAS Number 17265-13-3 -

Molecular Formula C₉H₁₄Na₂O₄ -

Molecular Weight 232.19 g/mol -

Non-Clinical Safety and Toxicity
The toxicological profile of disodium azelate is primarily based on studies conducted with

azelaic acid. The CIR Expert Panel considers the data from azelaic acid to be applicable to its

salts due to their similar structural and biological properties.

Acute Toxicity
Azelaic acid exhibits a low order of acute toxicity via oral and dermal routes of administration.

Test Species Route LD₅₀ Reference

Acute Oral

Toxicity
Rat Oral > 5000 mg/kg CIR Final Report

Acute Dermal

Toxicity
Rabbit Dermal > 2000 mg/kg CIR Final Report

Skin and Eye Irritation
Azelaic acid is considered to be a slight to mild skin and eye irritant.
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Test Species Result Reference

Skin Irritation Rabbit Slight to mild irritant CIR Final Report

Eye Irritation Rabbit
Mild to moderate

irritant
CIR Final Report

Skin Sensitization
Azelaic acid is not considered to be a skin sensitizer.

Test Species Result Reference

Skin Sensitization Guinea Pig Not a sensitizer CIR Final Report

Repeated Dose Toxicity
Repeated dermal application of azelaic acid has not shown significant systemic toxicity.

Study
Duration

Species Route NOAEL
Key
Findings

Reference

26 weeks Rat Dermal
500

mg/kg/day

No systemic

toxicity

observed.

CIR Final

Report

26 weeks Rabbit Dermal
1000

mg/kg/day

No systemic

toxicity

observed.

CIR Final

Report

Genotoxicity
Azelaic acid is not genotoxic.
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Test Type System Result Reference

Ames Test S. typhimurium Negative CIR Final Report

Chromosomal

Aberration

Chinese Hamster

Ovary (CHO) cells
Negative CIR Final Report

Mouse Lymphoma

Assay

L5178Y mouse

lymphoma cells
Negative CIR Final Report

Carcinogenicity
Studies have not shown any evidence of carcinogenicity for azelaic acid.

Study Duration Species Route Key Findings Reference

2 years Rat Oral
No evidence of

carcinogenicity.
CIR Final Report

2 years Mouse Dermal
No evidence of

carcinogenicity.
CIR Final Report

Reproductive and Developmental Toxicity
Azelaic acid is not considered a reproductive or developmental toxicant.

Study Type Species Route Key Findings Reference

Teratogenicity Rat Oral
No teratogenic

effects observed.
CIR Final Report

Teratogenicity Rabbit Oral
No teratogenic

effects observed.
CIR Final Report

Two-generation

reproduction
Rat Oral

No adverse

effects on

reproduction.

CIR Final Report

Pharmacokinetics
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A study in healthy human volunteers investigated the pharmacokinetics of disodium azelate
after intravenous administration. The results indicated that it is rapidly cleared from the plasma,

primarily through renal excretion.

Parameter Value

Elimination Half-life Approximately 2 hours

Clearance High

Primary Route of Excretion Renal

Experimental Protocols
The following are generalized experimental protocols for key toxicological studies based on

OECD guidelines, which are representative of the methodologies used in the studies cited in

the CIR report.

Acute Oral Toxicity (as per OECD Guideline 423)
Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Fasting: Animals are caged individually and fasted overnight prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage. A

starting dose of 2000 mg/kg body weight is typically used for substances with expected low

toxicity.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Skin Irritation (as per OECD Guideline 404)
Test Animals: Healthy, young adult albino rabbits are used.
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Preparation of Skin: The fur on the dorsal area of the trunk is clipped 24 hours before the

test.

Application of Test Substance: A 0.5 g or 0.5 mL aliquot of the test substance is applied to a

small area (approx. 6 cm²) of the clipped skin and covered with a gauze patch and semi-

occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation and Scoring: The skin is examined for erythema and edema at 1, 24, 48, and 72

hours after patch removal. Irritation is scored using a standardized system (e.g., Draize

scale).

Skin Sensitization - Local Lymph Node Assay (LLNA) (as
per OECD Guideline 429)

Test Animals: Female CBA/J or CBA/Ca mice are used.

Dose Application: The test substance, in a suitable vehicle, is applied to the dorsum of both

ears for three consecutive days.

³H-methyl thymidine Injection: On day 5, the mice are injected intravenously with ³H-methyl

thymidine.

Lymph Node Excision and Cell Proliferation Measurement: Five hours after the injection, the

draining auricular lymph nodes are excised, and a single-cell suspension is prepared. The

incorporation of ³H-methyl thymidine is measured as an indicator of lymphocyte proliferation.

Calculation of Stimulation Index (SI): The SI is calculated as the ratio of thymidine

incorporation in the test group to that in the vehicle control group. A substance is classified

as a sensitizer if the SI is ≥ 3.

Visualizations
Logical Workflow for Safety Assessment of a Cosmetic
Ingredient
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To cite this document: BenchChem. [Disodium Azelate: A Comprehensive Safety and Toxicity
Profile for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166650#safety-and-toxicity-profile-of-disodium-
azelate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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